Cas no 2137666-42-1 (2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide)

• Product Name: 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide
• CAS No: 2137666-42-1
• MF: C₉H₁₆N₄O₃S
• MW: 260.313340187073
• CID: 6142926
• PubChem ID: 165480989
• Update Time: 2025-10-28

2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide
• 2137666-42-1
• EN300-1115426
• 2-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxy]propanimidamide

• Inchi： 1S/C9H16N4O3S/c1-7(9(10)11)16-4-3-13-6-8(5-12-13)17(2,14)15/h5-7H,3-4H2,1-2H3,(H3,10,11)
• InChI Key： XNXYLNAONAPRNJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCOC(C(=N)N)C)(=O)=O

Computed Properties

• Exact Mass: 260.09431156g/mol
• Monoisotopic Mass: 260.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide

Introduction to 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide (CAS No. 2137666-42-1)

2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide, a compound with the chemical identifier CAS No. 2137666-42-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 4-methanesulfonyl-1H-pyrazol-1-yl moiety in its molecular framework suggests a high degree of versatility, which is further enhanced by the ethoxypropanimidamide component. These structural features make it an intriguing candidate for further investigation in drug discovery and development.

The compound's synthesis involves a series of well-defined chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of the 4-methanesulfonyl group into the pyrazole ring enhances the compound's electronic properties, making it more reactive and adaptable for various biochemical interactions. This modification is particularly noteworthy in the context of designing molecules that can interact with biological targets at a high affinity and selectivity.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural stability. The pyrazole scaffold, in particular, has been extensively studied for its role in developing antiviral, anti-inflammatory, and anticancer agents. The incorporation of the 4-methanesulfonyl group into the pyrazole ring not only enhances its solubility but also improves its metabolic stability, making it a more suitable candidate for therapeutic applications.

The ethoxypropanimidamide moiety adds another layer of complexity to the compound's structure, providing additional sites for interaction with biological targets. This feature is particularly valuable in designing molecules that can modulate enzyme activity or receptor binding. The propanimidamide group is known for its ability to form hydrogen bonds, which can be crucial for achieving high binding affinity in drug-like molecules.

Recent studies have demonstrated the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, preliminary computational studies suggest that 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The compound's ability to interact with these enzymes at a molecular level could lead to the development of more effective and targeted cancer treatments.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize sustainability and efficiency, ensuring that the production process is environmentally friendly and cost-effective. The use of catalytic processes and solvent-free reactions minimizes waste and energy consumption, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In addition to its potential therapeutic applications, 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide may also find utility in agrochemical research. The structural features of this compound make it a promising candidate for developing novel pesticides or herbicides that are more effective and environmentally benign compared to existing agents.

The compound's stability under various conditions is another critical factor that makes it attractive for further development. Studies have shown that it remains stable under both acidic and basic conditions, which is essential for its formulation into drug products. This stability ensures that the compound retains its integrity throughout the manufacturing process and remains effective when administered to patients.

The pharmacokinetic properties of 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxypropanimidamide are also worth exploring. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic clearance rates, indicating its potential as a viable drug candidate. These properties are crucial for ensuring that the compound reaches therapeutic levels in the body and remains active long enough to exert its desired effects.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area, leading to the development of novel drugs based on this promising scaffold.